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Why High Inorganic Halides Disrupt AOX Analysis

The presence of high concentrations of inorganic halides (like chloride, Cl⁻) is a classic interferent in

Adsorbable Organic Halogen (AOX) measurement. The core issue is that the activated carbon (AC) used to

adsorb organic halogens can also physically retain inorganic halides. If not thoroughly removed, these

inorganic halides are measured during combustion, leading to a falsely high AOX reading [1] [2].

One study quantified this by showing that an AOX-free sample containing 1 g/L of chloride ion (Cl⁻) could

yield a false AOX reading of 3.9 µg-Cl/L [1]. The standard method (EN ISO 9562) states that the procedure

is applicable only to samples with inorganic chloride ion concentrations below 1 g/L [3].

Standard Methodology & Critical Control Points

The following table outlines the standard AOX determination method, highlighting steps that are critical for

managing halide interference.

Step Description Key Points for Halide Interference

1. Sample
Acidification &

Acidify sample to pH ≤ 2; add
sodium sulfite to remove oxidizing

Creates conditions optimal for adsorption
and neutralizes chlorine/bromine,
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Step Description Key Points for Halide Interference

Pre-treatment agents [3]. preventing formation of new AOX [3].

2. Adsorption on
Activated Carbon

Pass acidified sample through
granular AC (column method) or

shake with powdered AC (batch
method) [2] [3].

AC adsorbs both organic halogens (AOX)
and some inorganic halides. This is where

interference is introduced [1].

3. Rinse of AC Wash the AC with a nitrate solution
(e.g., potassium or sodium nitrate)

[1] [3].

This is the most critical step for
removing adsorbed inorganic halides.
An insufficient rinse will lead to high
blanks and overestimation [1].

4. Combustion &
Measurement

Combust the rinsed AC at ≥ 950 °C
in oxygen; quantify released

hydrogen halides by
microcoulometric titration [2] [3].

Any remaining halides (organic or
inorganic) are converted to HX and

measured. Proper combustion system
maintenance is key to low blank values

[1].

Troubleshooting Guide & FAQs

Here are answers to specific issues users might encounter, presented in a question-and-answer format.

Q1: My sample has a chloride concentration above 1 g/L. What should I do?

Answer: The sample must be diluted with AOX-free water to bring the chloride concentration below

the 1 g/L threshold before beginning the adsorption process [3]. This is the most direct and reliable
way to reduce the ionic strength and minimize the adsorption of inorganic chloride onto the AC.

Q2: I am consistently getting high blank values. How can I resolve this?

Answer: High blanks can stem from multiple sources related to halide interference and system
cleanliness:

Insufficient Rinsing: Ensure the AC is rinsed with an adequate volume of nitrate solution. The
rinse is complete only when the effluent shows no more than a negligible halide concentration

[1] [3].
Contaminated System: Impurities in the combustion unit's gas transfer tubes or in the

pressurized gas supply can contribute significantly to blank noise. Cleaning or replacing these
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components is recommended [1].

Water/Reagent Purity: Always use high-purity (AOX-free) water and reagents. The activated
carbon itself can also be a source of background AOX [1].

Q3: Are there any other sample components I should be wary of?

Answer: Yes. Besides high chloride, the following can also interfere:
High Dissolved Organic Carbon (DOC): Can compete with AOX for adsorption sites on the

AC, potentially leading to an underestimation of AOX [3].
Suspended Solids: Halogens adsorbed onto suspended solids will contribute to the AOX

measurement. Filtration of the sample allows for separate estimation of dissolved and
particulate AOX [3].

Inorganic Bromides & Iodides: These are also removed by the nitrate rinse, but their
presence must be considered as they are part of the total AOX measurement [3].

AOX Analysis Workflow with Halide Interference
Controls

The diagram below visualizes the analytical workflow, integrating the critical control points for managing

halide interference.
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AOX Result

Rinse
Effective?

Combust AC
(≥ 950 °C)

 Yes

Measure Halides
(Microcoulometry)

Click to download full resolution via product page

This workflow highlights critical steps (yellow diamonds) and the essential rinse step (red) for managing

halide interference. The dashed line shows the parallel process of quality control via blank testing.

Key Takeaways for Your Support Center

Dilution is the First Step: For high-chloride samples, dilution is a mandatory and effective pre-
treatment.

The Rinse is Critical: The nitrate rinse is the primary defense against inorganic halide interference.
Method protocols should specify volumes and check for completeness.

Monitor Your Blanks: Consistent, low blank values are the best indicator of a well-functioning
system, from water/reagent purity to combustion unit maintenance.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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